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Compound of Interest

Compound Name: 3-Chloro-2-nitroaniline

Cat. No.: B1295001 Get Quote

An In-depth Technical Guide to 3-Chloro-2-nitroaniline

This guide provides a comprehensive overview of the molecular structure, formula, properties,

and relevant experimental protocols for 3-chloro-2-nitroaniline, tailored for researchers,

scientists, and professionals in drug development.

Molecular Structure and Identification
3-Chloro-2-nitroaniline is an organic aromatic compound featuring a benzene ring substituted

with an amino group at position 1, a nitro group at position 2, and a chlorine atom at position 3.

[1] This substitution pattern gives rise to its specific chemical properties and reactivity. It is often

used as an intermediate in the synthesis of dyes and pharmaceuticals.[1]

Table 1: Chemical Identifiers for 3-Chloro-2-nitroaniline
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Identifier Value

IUPAC Name 3-chloro-2-nitroaniline[2][3]

CAS Number 59483-54-4[1][2][3][4][5]

Molecular Formula C₆H₅ClN₂O₂[1][2][3][4][5]

Molecular Weight 172.57 g/mol [3][4][5]

Canonical SMILES
C1=CC(=C(C(=C1)Cl)--INVALID-LINK--[O-])N[1]

[3]

InChI Key YADOEPHJIBKBCN-UHFFFAOYSA-N[1][3]

EINECS Number 261-782-9[1][3][5]

Synonyms
2-Amino-6-chloronitrobenzene, 2-Nitro-3-

chloroaniline[1][2]

Physicochemical Properties
The compound typically appears as a pale yellow to orange or red crystalline solid or powder.

[1] It is sparingly soluble in water but shows better solubility in organic solvents like ethanol and

acetone.[1]

Table 2: Physicochemical Data for 3-Chloro-2-nitroaniline
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Property Value

Appearance
Pale-yellow to Yellow-brown Solid; Orange/tan

solid[1]

Melting Point 107-108°C[5]

Boiling Point 327.1°C at 760 mmHg

pKa (Predicted) -1.29 ± 0.10[1][5]

LogP (Predicted) 2.38[6]

Density (Predicted) 1.494 ± 0.06 g/cm³[5]

Storage Temperature
Room Temperature, Keep in dark place, Sealed

in dry[1][5]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation of 3-chloro-2-nitroaniline.

While detailed spectra are found in specialized databases, the availability of key techniques is

summarized below.

Table 3: Spectroscopic Identification Methods
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Technique Availability / Key Information

¹H NMR

Data is available, which would show

characteristic signals for the aromatic protons

and the amine protons.[7]

¹³C NMR
Data is available for characterizing the carbon

skeleton.[7]

Mass Spectrometry (MS)
LC-MS data shows a peak at m/z 173.1 (M+H)⁺,

confirming the molecular weight.[5]

Infrared (IR) Spectroscopy

Data is available, which would show

characteristic peaks for N-H stretching of the

amine, N-O stretching of the nitro group, and C-

Cl bonds.[7]

Experimental Protocols
Synthesis
The synthesis of 3-chloro-2-nitroaniline can be achieved through several routes, typically

involving the chlorination of 2-nitroaniline or the nitration of 3-chloroaniline.[1] A representative

protocol for a related reduction reaction to form an aniline derivative is detailed below, which

illustrates a common step in the synthesis of substituted anilines.

Protocol: Reductive Amination (Illustrative Example)

This protocol describes the reduction of a nitro group to an amine, a key transformation in

aniline synthesis. This example is adapted from the synthesis of 3-chloro-4-(3-

fluorobenzyloxy)aniline.[8]

Reaction Setup: Suspend the starting nitro-aromatic compound in a mixture of ethanol and

water.

Addition of Reagents: Add iron powder and ammonium chloride to the suspension to act as

the reducing system.
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Heating: Heat the reaction mixture to reflux and monitor the reaction progress using Thin

Layer Chromatography (TLC) until the starting material is consumed.

Workup: After completion, cool the reaction mixture to room temperature and filter it through

a pad of celite to remove the solid iron salts.

Extraction: Concentrate the filtrate under reduced pressure to remove the ethanol. Extract

the remaining aqueous residue with a suitable organic solvent, such as ethyl acetate.

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to yield the crude aniline product. Further purification

can be achieved by recrystallization or column chromatography.

Analytical Characterization
High-Performance Liquid Chromatography (HPLC) is a standard method for assessing the

purity of 3-chloro-2-nitroaniline.

Protocol: Reverse-Phase HPLC Analysis[6]

Column: Newcrom R1 reverse-phase column.

Mobile Phase: A mixture of acetonitrile (MeCN), water, and an acid modifier. For standard

analysis, phosphoric acid is used. For Mass Spectrometry (MS) compatible applications,

formic acid should be substituted for phosphoric acid.

Detection: UV detection at a suitable wavelength determined by the compound's UV-Vis

spectrum.

Application: This method is suitable for purity assessment and can be scaled for preparative

separation to isolate impurities or for pharmacokinetic studies.[6]

Visualization of Characterization Workflow
The following diagram illustrates the logical workflow for the structural and purity analysis of 3-
Chloro-2-nitroaniline.
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Characterization of 3-Chloro-2-nitroaniline

Spectroscopic Analysis Physicochemical Analysis Chromatographic Analysis

3-Chloro-2-nitroaniline
(C₆H₅ClN₂O₂)

NMR (¹H, ¹³C)Mass Spectrometry (MS) Infrared (IR) Melting PointSolubility Test HPLCTLC

Molecular StructureCompound Identity Physical Properties Purity Assessment

Click to download full resolution via product page

Caption: Logical workflow for the characterization of 3-Chloro-2-nitroaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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